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Compound of Interest

Compound Name: Glyphosate

Cat. No.: B1671968

For immediate operational and safety guidance, this document outlines the essential
procedures for the proper disposal of glyphosate in a research environment. Adherence to
these protocols is critical for ensuring personnel safety and regulatory compliance.

This guide is intended for researchers, scientists, and drug development professionals who
handle glyphosate in a laboratory setting. The information provided herein is for guidance
purposes only. Always consult your institution's Environmental Health and Safety (EHS)
department for specific protocols and regulatory requirements applicable to your location.

Immediate Safety and Disposal Plan

All waste containing glyphosate, including pure substance, solutions, and contaminated
materials, must be treated as hazardous waste. Under no circumstances should glyphosate or
its solutions be disposed of down the drain.

Key Disposal Steps:

o Consult the Safety Data Sheet (SDS): Before handling or disposing of glyphosate, always
review the product-specific SDS for detailed safety and disposal information.

e Segregate Waste: Collect all glyphosate waste in a designated, properly labeled hazardous
waste container. Do not mix glyphosate waste with other chemical waste streams unless
explicitly permitted by your EHS department.
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o Use Compatible Containers: Store glyphosate waste in containers made of compatible
materials, such as high-density polyethylene (HDPE). Ensure containers are in good
condition and have secure, leak-proof closures.

o Labeling: Clearly label the waste container with "Hazardous Waste" and "Glyphosate."”
Include the concentration and date of accumulation.

o Storage: Store the waste container in a designated satellite accumulation area (SAA) that is
at or near the point of generation and under the control of laboratory personnel. The SAA
should have secondary containment to capture any potential leaks.

o Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the
hazardous waste.

Regulatory and Safety Considerations

Glyphosate is not a federally listed hazardous waste under the Resource Conservation and
Recovery Act (RCRA). However, depending on the formulation, it may exhibit hazardous
characteristics, such as corrosivity (pH < 2 or = 12.5), which would classify it as a RCRA
characteristic hazardous waste (D002)[1]. Therefore, it is imperative to treat all glyphosate
waste as hazardous unless a formal hazard determination by your EHS department concludes
otherwise.
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Parameter Guideline Reference
May be a characteristic
RCRA Hazardous Waste hazardous waste (Corrosivity -

Classification

D002) depending on the

formulation's pH.[1]

40 CFR 261.22[1]

Sewer Disposal

Prohibited.[2]

Safety Data Sheet for
Glyphosate[2]

Container Compatibility

High-Density Polyethylene
(HDPE) is a suitable container

material.

General laboratory chemical

waste guidelines

Satellite Accumulation Area
(SAA) Limit

A maximum of 55 gallons of
hazardous waste may be

stored. For acutely toxic "P-
listed" waste, the limit is one

quart.

University of Pennsylvania
EHRS Guidelines

Experimental Protocols
Decontamination of Laboratory Equipment

Equipment contaminated with glyphosate must be decontaminated before reuse or disposal.

Materials:

resistant gloves (e.g., nitrile).

Detergent solution.

Deionized water.

Procedure:

Designated hazardous waste container for rinsate.

Appropriate Personal Protective Equipment (PPE): lab coat, safety goggles, and chemical-
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« Initial Rinse: Rinse the equipment with a small amount of deionized water to remove gross
contamination. Collect this initial rinsate in a designated hazardous waste container.

e Wash: Wash the equipment thoroughly with a laboratory-grade detergent solution.
e Subsequent Rinses: Rinse the equipment multiple times with deionized water.

o Rinsate Disposal: All rinsate generated from the decontamination process must be collected
and disposed of as hazardous waste.

e Drying: Allow the equipment to air dry completely before reuse or storage.

Management of Glyphosate Spills

In the event of a glyphosate spill, immediate and appropriate action is necessary to prevent
exposure and environmental contamination.

Materials:

e PPE: lab coat, safety goggles, chemical-resistant gloves, and, for large spills, a respirator
may be necessary.

 Spill kit containing absorbent materials (e.g., vermiculite, sand, or commercial sorbent pads).

o Calcium carbonate (garden lime) for potential neutralization in soil, which may be adapted for
spill control under EHS guidance.

o Sealable plastic bags or a designated hazardous waste container for cleanup debris.

Procedure:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Don PPE: Before attempting to clean the spill, put on the appropriate PPE.

Containment: For liquid spills, create a dike around the spill using absorbent materials to
prevent it from spreading.
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o Absorption: Cover the spill with an absorbent material.

o Collection: Carefully sweep or scoop the absorbed material and place it into a labeled,
sealable plastic bag or a designated hazardous waste container.

o Decontamination of Spill Area: Clean the spill area with a detergent and water solution.
Collect the cleaning solution and any contaminated wipes for disposal as hazardous waste.

o Disposal: All materials used for the spill cleanup are considered hazardous waste and must
be disposed of accordingly.

e Reporting: Report the spill to your laboratory supervisor and your institution's EHS
department.

Disposal Workflow
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Glyphosate Waste Generated
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Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of glyphosate waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of Glyphosate in a Laboratory Setting:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671968#glyphosate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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